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Compound of Interest

3-Chloro-2-
Compound Name:

(methylsulfanyl)benzaldehyde
CAS No.: 1033574-03-6

Cat. No.: B2966677

Get Quote

Executive Summary

2-Methylthio-3-chlorobenzaldehyde (CAS: 1033574-03-6) is a specialized organosulfur building
block used primarily in the synthesis of polycyclic heterocycles and pharmaceutical
intermediates.[1] Characterized by a tri-substituted benzene core featuring an aldehyde, a
chloro, and a methylthio group, it serves as a "privileged scaffold" for accessing
benzothiophenes and quinolines via condensation reactions. This guide details its identification,
physicochemical properties, validated synthetic protocols, and applications in drug discovery.

Nomenclature & ldentification

Accurate identification is critical for database searching and regulatory compliance. The
following list consolidates common trade names, systematic nomenclature, and registry
identifiers.

Synonyms List
o Preferred IUPAC Name: 3-Chloro-2-(methylsulfanyl)benzaldehyde
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Registry ldentifiers

Common Chemical Name: 2-Methylthio-3-chlorobenzaldehyde
Systematic Name: 3-Chloro-2-(methylthio)benzenecarbaldehyde
Inverted Name: Benzaldehyde, 3-chloro-2-(methylthio)-[1][2]

Mercapto Variant: 3-Chloro-2-methylmercaptobenzaldehyde

Identifier Type

Value

CAS Number

1033574-03-6

Molecular Formula

CsH7CIOS

SMILES

CSC1=C(C=CC=C1Cl)C=0[1][2][3]

InChl Key

Derived from structure

Physicochemical Profile

The presence of the ortho-methylthio group introduces steric bulk and electronic donation (via

resonance) that modulates the reactivity of the aldehyde carbonyl.

Property

Data / Prediction

Molecular Weight

186.66 g/mol

Physical State

Pale yellow to yellow solid/oil (low melting)

Soluble in DCM, EtOAc, DMSO, Methanol;

Solubility )
Insoluble in water
Boiling Point ~300°C (Predicted at 760 mmHg)
LogP ~2.8 (Predicted)
o Susceptible to oxidation (sulfide to sulfoxide)
Reactivity

and nucleophilic addition (aldehyde)
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Synthetic Pathways & Experimental Protocol
Core Synthetic Logic: Regioselective SNAr

The most robust synthetic route utilizes Nucleophilic Aromatic Substitution (SNAr) on 2,3-
dichlorobenzaldehyde.

o Causality: The aldehyde group (-CHO) is a strong electron-withdrawing group (EWG). It
activates the ortho (C2) and para (C4) positions toward nucleophilic attack.

o Selectivity: In 2,3-dichlorobenzaldehyde, the chlorine at C2 is ortho to the activating
aldehyde, while the chlorine at C3 is meta. Therefore, sodium thiomethoxide (NaSMe)
selectively displaces the C2-chlorine, leaving the C3-chlorine intact.

Experimental Protocol

Objective: Synthesis of 3-chloro-2-(methylthio)benzaldehyde from 2,3-dichlorobenzaldehyde.
Reagents:

e 2,3-Dichlorobenzaldehyde (1.0 equiv)

e Sodium thiomethoxide (NaSMe) (1.1 equiv)

e Solvent: DMF (N,N-Dimethylformamide) or DMSO (anhydrous)

Step-by-Step Methodology:

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
2,3-dichlorobenzaldehyde (10 mmol) in anhydrous DMF (20 mL).

e Addition: Cool the solution to 0°C in an ice bath. Slowly add sodium thiomethoxide (11 mmol)
portion-wise to control the exotherm.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours.

o Validation: Monitor by TLC (Hexane/EtOAc 8:1). The starting material (less polar) should
disappear, and a new fluorescent spot (product) should appear.
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e Quench: Pour the reaction mixture into ice-cold water (100 mL) to precipitate the product or
induce phase separation.

» Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine (2 x
20 mL) to remove DMF.

 Purification: Dry over anhydrous Na=SOa, filter, and concentrate in vacuo. Purify via flash
column chromatography (SiOz, gradient 0-10% EtOAc in Hexanes).

Reaction Pathway Visualization

The following diagram illustrates the regioselective displacement mechanism.
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Caption: Regioselective SNAr mechanism driven by the ortho-directing aldehyde group.

Applications in Drug Discovery

This compound acts as a linchpin intermediate for synthesizing fused heterocyclic systems.

Benzothiophene Synthesis

Condensation with ethyl thioglycolate followed by cyclization yields substituted
benzothiophenes. The C3-chloro group remains available for further cross-coupling (e.g.,
Suzuki-Miyaura) to install aryl groups, creating libraries of kinase inhibitors.

Quinoline Scaffolds

Reaction with acetophenones via Friedlander-type condensations (or modified pathways)
allows access to quinolines. The methylthio group can be oxidized to a sulfone/sulfoxide and
displaced by amines, serving as a "chemical handle" for late-stage functionalization.
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Caption: Divergent synthesis utility of the 2-methylthio-3-chloro scaffold.

Safety & Handling

o Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[4][5]

+ Odor: Like most organic sulfides, this compound likely possesses a pungent, disagreeable
odor (stench). Handle strictly within a fume hood.

o Storage: Store under inert gas (Nitrogen/Argon) at 2—-8°C. Aldehydes can air-oxidize to
benzoic acids; sulfides can oxidize to sulfoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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